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Compound of Interest

Compound Name: 2-Chloro-3-methylbutane

Cat. No.: B3192504

In-Depth Technical Guide: 2-Chloro-3-
methylbutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
molecular weight determination of 2-Chloro-3-methylbutane, a halogenated alkane used as a
solvent and intermediate in various organic syntheses. This document outlines the compound's
core physicochemical properties and details a standard experimental protocol for the
determination of its molecular weight via mass spectrometry.

Core Physicochemical Data

The fundamental quantitative properties of 2-Chloro-3-methylbutane are summarized in the
table below. These values are critical for its application in chemical synthesis and for the
prediction of its behavior in various experimental conditions.
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Property Value Units

Molecular Formula C5H11CI

Molecular Weight 106.59 g/mol
Monoisotopic Mass 106.0549280 Da

Density 0.865 g/cm3

Boiling Point 90.4 °C at 760 mmHg

Table 1: Summary of key physicochemical properties of 2-Chloro-3-methylbutane.[1][2][3][4]
[S1I6]1[7]

Molecular Weight Determination by Mass
Spectrometry

The molecular weight of a volatile organic compound such as 2-Chloro-3-methylbutane is
accurately determined using mass spectrometry, a powerful analytical technique that measures
the mass-to-charge ratio (m/z) of ionized molecules.[1] Electron lonization (EIl) is a commonly
employed method for the analysis of small, thermally stable molecules.[3][7]

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

This protocol describes the standard procedure for determining the molecular weight of 2-
Chloro-3-methylbutane using a gas chromatography-mass spectrometry (GC-MS) system
with an Electron lonization (EI) source.

1. Sample Preparation and Introduction:

o Adilute solution of 2-Chloro-3-methylbutane is prepared in a volatile organic solvent (e.g.,
dichloromethane or hexane).

o The sample is injected into the gas chromatograph (GC). The GC separates the compound
from the solvent and any impurities based on their boiling points and interactions with the GC
column.
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The separated 2-Chloro-3-methylbutane, now in a gaseous state, is introduced into the
high-vacuum ion source of the mass spectrometer.[3][6][8]

. lonization:

Within the ion source, the gaseous analyte molecules are bombarded by a high-energy
beam of electrons (typically at 70 eV) emitted from a heated filament.[2][3][7]

The energetic collision ejects an electron from a 2-Chloro-3-methylbutane molecule (M),
resulting in the formation of a positively charged molecular ion (Me+).[3]

Due to the high energy of the electron beam, this is considered a "hard" ionization technique,
which can cause the molecular ion to fragment into smaller, characteristic ions.[4][7]

. lon Acceleration:

The positively charged molecular ions and fragment ions are then repelled out of the
ionization chamber by a positive voltage potential.

They are accelerated by a series of electrostatic lenses, forming a focused ion beam.[1][6][8]
. Mass Analysis (Deflection):

The ion beam travels into a mass analyzer, where it is subjected to a magnetic field
perpendicular to its direction of travel.[1][6][8]

The magnetic field deflects the ions into a curved path. The radius of this path is dependent
on the mass-to-charge ratio (m/z) of the ion; lighter ions are deflected more than heavier
ions.[1][6][8]

By systematically varying the strength of the magnetic field, ions of different m/z ratios are
sequentially focused onto the detector.[8]

. Detection and Spectrum Generation:

An electron multiplier or similar detector measures the abundance of ions at each m/z value.

[1]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b3192504?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Ionization_Techniques_in_Mass_Spectrometry.pdf
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/11%3A_Alkenes%3A_Infrared_Spectroscopy_and_Mass_Spectrometry/11.09%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds%3A_Mass_Spectrometry
https://bitesizebio.com/82650/ionization-methods-mass-spec/
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Ionization_Techniques_in_Mass_Spectrometry.pdf
https://www.creative-proteomics.com/support/electron-ionization.htm
https://www.benchchem.com/product/b3192504?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Ionization_Techniques_in_Mass_Spectrometry.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3015162/
https://www.creative-proteomics.com/support/electron-ionization.htm
https://www.tutorchase.com/answers/ib/chemistry/how-can-mass-spectrometry-determine-molecular-weight-of-organic-compounds
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/11%3A_Alkenes%3A_Infrared_Spectroscopy_and_Mass_Spectrometry/11.09%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds%3A_Mass_Spectrometry
https://www.tutorchase.com/answers/ib/chemistry/how-can-mass-spectrometry-determine-molecular-weight-of-organic-compounds
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/11%3A_Alkenes%3A_Infrared_Spectroscopy_and_Mass_Spectrometry/11.09%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds%3A_Mass_Spectrometry
https://www.tutorchase.com/answers/ib/chemistry/how-can-mass-spectrometry-determine-molecular-weight-of-organic-compounds
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/11%3A_Alkenes%3A_Infrared_Spectroscopy_and_Mass_Spectrometry/11.09%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds%3A_Mass_Spectrometry
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/11%3A_Alkenes%3A_Infrared_Spectroscopy_and_Mass_Spectrometry/11.09%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds%3A_Mass_Spectrometry
https://www.tutorchase.com/answers/ib/chemistry/how-can-mass-spectrometry-determine-molecular-weight-of-organic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3192504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ The signal is processed by a computer to generate a mass spectrum, which is a plot of
relative ion abundance versus the mass-to-charge ratio.

* The peak with the highest m/z value, excluding minor isotopic peaks, corresponds to the
molecular ion (Me+). The m/z value of this peak provides the molecular weight of the
compound.[1][5]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the Electron lonization Mass Spectrometry
(EI-MS) process for the analysis of a small molecule like 2-Chloro-3-methylbutane.
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Workflow for Molecular Weight Determination by EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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